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Compound of Interest

Compound Name: (+-)-3-Phenyllactic acid

Cat. No.: B1666311 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides immediate, procedural

guidance for the safe use, storage, and disposal of (+-)-3-Phenyllactic acid, fostering a secure

research environment.

Personal Protective Equipment (PPE) and Hazard
Information
(+-)-3-Phenyllactic acid is classified as a skin and eye irritant[1][2]. Adherence to proper PPE

protocols is mandatory to minimize exposure risk.
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PPE Item Specification Rationale

Eye Protection
Chemical safety goggles or

glasses.[1][2][3]

Protects against dust particles

and potential splashes,

preventing eye irritation.

Hand Protection Nitrile rubber gloves.[4]
Provides a barrier against skin

contact, preventing irritation.

Respiratory Protection
Dust mask or respirator (e.g.,

N95 type).[1]

Necessary when handling the

powder to avoid inhalation and

potential respiratory tract

discomfort.[1][2]

Body Protection
Laboratory coat or appropriate

protective clothing.[2][3]

Prevents contamination of

personal clothing and skin.

Hazard Summary:

Hazard Classification Description

GHS Classification
Eye irritation (Category 2A), Skin irritation

(Category 2).[1]

Signal Word Warning.[1]

Primary Hazards

Causes serious eye irritation and skin irritation.

[1][2] May cause respiratory irritation upon

inhalation of dust.[2]

Operational Plan for Handling (+-)-3-Phenyllactic
Acid
This step-by-step guide outlines the procedural workflow for the safe handling of (+-)-3-
Phenyllactic acid from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Labeling: Ensure the container is clearly labeled with the chemical name and hazard

information.

Storage: Store the container in a cool, dry, and well-ventilated area.[1] Keep the container

tightly closed and protect it from direct sunlight and moisture.[1] Store away from

incompatible materials such as strong oxidizers and bases.[1][3]

Handling and Use
Ventilation: Always handle (+-)-3-Phenyllactic acid in a well-ventilated area, preferably

within a fume hood or with local exhaust ventilation to minimize dust inhalation.[1][2]

Personal Protective Equipment: Before handling, don the required PPE as specified in the

table above.

Dispensing: When weighing or transferring the powder, do so carefully to avoid generating

dust clouds.[1]

Hygiene: Wash hands thoroughly with soap and water after handling the substance.[1][2] Do

not eat, drink, or smoke in the work area.[1]

Spill Management
Personal Safety: In case of a spill, ensure proper PPE is worn before initiating cleanup.[1]

Keep unnecessary personnel away from the spill area.[1]

Containment: For small spills, sweep or scoop the material into a labeled, sealed container

for disposal.[1] Avoid creating dust.

Cleanup: Use moist absorbent materials or an industrial vacuum with a HEPA filter for final

cleanup.[1] Decontaminate the spill area with water after bulk material removal.[1]

Environmental Precautions: Prevent the spilled material from entering drains or water

systems.[1][4]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing and

seek medical attention if irritation persists.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[1]

Seek medical attention if irritation develops.[1]

Inhalation
Move the person to fresh air.[1] If breathing is

difficult, seek medical attention.

Ingestion

Rinse mouth with water.[1] Do not induce

vomiting. Seek medical attention if you feel

unwell.[4]

Disposal Plan
Proper disposal of (+-)-3-Phenyllactic acid and its containers is crucial to ensure

environmental safety and regulatory compliance.

Waste Characterization: (+-)-3-Phenyllactic acid should be disposed of as non-halogenated

organic waste.[1]

Container Labeling: All waste containers must be clearly and accurately labeled with their

contents.

Waste Collection: Collect waste in designated, properly sealed containers. Do not mix with

other waste streams.[4]

Licensed Disposal: Arrange for disposal through a licensed waste processor in accordance

with local, state, and federal regulations.[1][4]

Empty Containers: Thoroughly clean empty containers before recycling or disposal.[1]

Uncleaned containers should be treated as hazardous waste.[4]
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Visual Workflow for Handling and Disposal
The following diagram illustrates the logical steps for the safe handling and disposal of (+-)-3-
Phenyllactic acid.
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Workflow for Handling and Disposal of (+-)-3-Phenyllactic Acid

Preparation

Handling

Post-Handling & Disposal

Spill Response

1. Don PPE
(Goggles, Gloves, Respirator, Lab Coat)

2. Ensure Proper Ventilation
(Fume Hood)

3. Weigh/Transfer Chemical
(Minimize Dust)

4. Conduct Experiment

5. Decontaminate Work Area

6. Segregate Waste
(Non-Halogenated Organic)

7. Dispose of Waste
(Licensed Processor)

8. Doff PPE

9. Wash Hands

Spill Occurs

Evacuate & Notify

Don Appropriate PPE

Contain Spill

Clean Up Spill

Dispose of Spill Waste

Click to download full resolution via product page

Caption: Workflow for handling and disposal of (+-)-3-Phenyllactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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